Cas no 1155909-82-2 (2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline)

• Product Name: 2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline
• CAS No: 1155909-82-2
• MF: C₁₁H₁₂N₂S₂
• MW: 236.356379508972
• CID: 4573560
• Update Time: 2025-06-14

2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-[(4-methyl-1,3-thiazol-2-yl)sulfanyl]aniline
• Benzenamine, 2-methyl-4-[(4-methyl-2-thiazolyl)thio]-
• 2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline

• Inchi： 1S/C11H12N2S2/c1-7-5-9(3-4-10(7)12)15-11-13-8(2)6-14-11/h3-6H,12H2,1-2H3
• InChI Key： KIGOAFGNFGUNGG-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(SC2=NC(C)=CS2)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline

Comprehensive Overview of 2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline (CAS No. 1155909-82-2)

2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline, with the CAS number 1155909-82-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiazole ring and an aniline moiety, making it a versatile intermediate for synthesizing biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate enzyme activity and interact with biological targets.

The compound's sulfanylaniline group is a critical functional component, often explored in the development of kinase inhibitors and antimicrobial agents. Recent studies highlight its relevance in addressing antibiotic resistance, a pressing global health concern. As the demand for novel therapeutic agents grows, 2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline is increasingly studied for its role in designing next-generation small-molecule drugs.

From a synthetic chemistry perspective, the compound's thiazole ring is a hotspot for structural modifications, enabling researchers to fine-tune its physicochemical properties. This adaptability aligns with current trends in precision medicine and green chemistry, where minimizing synthetic steps and optimizing yields are prioritized. Its CAS registry number 1155909-82-2 ensures accurate identification in global chemical databases, facilitating collaborative research.

In agrochemical applications, 2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline is investigated for its potential as a crop protection agent. With rising interest in sustainable agriculture, this compound's mode of action against plant pathogens is under scrutiny. Its sulfur-containing structure may offer eco-friendly alternatives to traditional pesticides, addressing consumer concerns about food safety and environmental impact.

The compound's stability and solubility profile make it suitable for formulation development, a key focus area in modern pharmaceutical manufacturing. Analytical techniques like HPLC and mass spectrometry are routinely employed to characterize its purity, ensuring compliance with stringent regulatory standards. As the industry shifts toward continuous manufacturing, such intermediates play a pivotal role in streamlining production processes.

Emerging research also explores the compound's utility in material science, particularly in designing organic semiconductors. Its conjugated system and electron-rich thiazole unit contribute to charge transport properties, relevant for optoelectronic devices. This multidisciplinary appeal underscores the importance of CAS 1155909-82-2 in both life sciences and advanced technology sectors.

For researchers sourcing this chemical, understanding its structure-activity relationship (SAR) is crucial. Computational tools like molecular docking and QSAR modeling are frequently applied to predict its interactions with biological targets. These approaches align with the growing adoption of AI-driven drug discovery, where 2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline serves as a valuable scaffold for virtual screening campaigns.

Quality control protocols for 1155909-82-2 emphasize rigorous spectroscopic validation (e.g., NMR, IR) to confirm batch-to-batch consistency. Such practices are essential for reproducibility in academic and industrial settings, particularly when scaling up synthetic routes. The compound's patent landscape reveals ongoing innovations in derivative synthesis, reflecting its commercial potential.

Environmental and toxicological assessments of 2-Methyl-4-(4-methyl-1,3-thiazol-2-yl)sulfanylaniline are integral to its development pipeline. Regulatory frameworks like REACH and OECD guidelines govern its safe handling, addressing public concerns about chemical safety. Transparent reporting of its ecotoxicological data supports responsible innovation in line with ESG principles.

In summary, CAS 1155909-82-2 represents a nexus of chemistry and biology, with far-reaching implications across healthcare, agriculture, and technology. Its structural features and adaptable chemistry position it as a cornerstone in the quest for sustainable solutions to contemporary scientific challenges.